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CAS No.: 62199-01-3

Cat. No.: B14562724

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the expected spectral data for the

branched alkane 3,3-diethyl-4-methylheptane (CAS 62199-01-3). Due to a lack of publicly

available experimental spectra for this specific compound, this document presents predicted

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based

on established principles of spectroscopy and data from structurally similar compounds.

Detailed, generalized experimental protocols for obtaining these spectra are also provided to

guide researchers in their own data acquisition. This guide is intended to serve as a practical

resource for the spectral characterization of complex branched alkanes.

Introduction
3,3-Diethyl-4-methylheptane is a saturated hydrocarbon with a molecular formula of C12H26

and a molecular weight of 170.33 g/mol . As a branched alkane, its structural elucidation relies

heavily on modern spectroscopic techniques. Nuclear Magnetic Resonance (NMR)

spectroscopy provides detailed information about the carbon-hydrogen framework, Infrared (IR)
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spectroscopy helps to confirm the absence of functional groups and characterizes C-H bond

vibrations, and Mass Spectrometry (MS) determines the molecular weight and provides insight

into the fragmentation patterns, which can aid in confirming the branching structure.

This document outlines the predicted spectral characteristics of 3,3-diethyl-4-methylheptane
and provides standardized protocols for experimental data acquisition.

Predicted Spectral Data
The following tables summarize the predicted spectral data for 3,3-diethyl-4-methylheptane.

These predictions are based on typical chemical shifts for alkanes and fragmentation patterns

observed in similar branched structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Chemical Shifts for 3,3-Diethyl-4-methylheptane

Protons Multiplicity
Predicted Chemical Shift
(δ, ppm)

-CH₃ (terminal methyls of ethyl

and heptyl chains)
Triplet 0.8 - 1.0

-CH₂- (methylene groups in

ethyl and heptyl chains)
Multiplet 1.2 - 1.6

-CH- (methine proton at C4) Multiplet 1.5 - 1.8

-CH₃ (methyl group at C4) Doublet 0.8 - 1.0

Table 2: Predicted ¹³C NMR Chemical Shifts for 3,3-Diethyl-4-methylheptane
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Carbon Atom Predicted Chemical Shift (δ, ppm)

Primary (-CH₃) 10 - 20

Secondary (-CH₂) 20 - 40

Tertiary (-CH) 30 - 50

Quaternary (-C-) 35 - 55

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for 3,3-Diethyl-4-methylheptane

Functional Group Vibration Type
Predicted
Wavenumber
(cm⁻¹)

Intensity

C-H (sp³) Stretch 2850 - 3000 Strong

-CH₂- Bend (Scissoring) 1450 - 1470 Medium

-CH₃
Bend (Asymmetrical

and Symmetrical)

1375 - 1385 and

1450-1460
Medium

Mass Spectrometry (MS)
Table 4: Predicted Key Mass Spectrometry Fragments for 3,3-Diethyl-4-methylheptane
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m/z Proposed Fragment Comments

170 [C₁₂H₂₆]⁺
Molecular Ion (M⁺) - Expected

to be of low abundance.

141 [M - C₂H₅]⁺ Loss of an ethyl group.

127 [M - C₃H₇]⁺ Loss of a propyl group.

99 [M - C₅H₁₁]⁺
Cleavage at the quaternary

carbon.

71 [C₅H₁₁]⁺

57 [C₄H₉]⁺

43 [C₃H₇]⁺

29 [C₂H₅]⁺

Experimental Protocols
The following are generalized experimental protocols for the acquisition of NMR, IR, and MS

data for liquid branched alkanes like 3,3-diethyl-4-methylheptane.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the neat liquid sample in about 0.6

mL of a deuterated solvent (e.g., CDCl₃). The use of a solvent containing a known internal

standard, such as tetramethylsilane (TMS), is recommended for accurate chemical shift

referencing (δ = 0.00 ppm).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion.

¹H NMR Acquisition:

Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio.

Typical spectral width: 0-12 ppm.
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A relaxation delay of 1-2 seconds is generally sufficient for alkanes.

¹³C NMR Acquisition:

Acquire a one-dimensional proton-decoupled carbon spectrum.

A wider spectral width (e.g., 0-220 ppm) is necessary.

Longer acquisition times and a greater number of scans are typically required due to the

lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

Infrared (IR) Spectroscopy
Sample Preparation: For a neat liquid sample, place a single drop of the compound between

two salt plates (e.g., NaCl or KBr) to create a thin film.[1][2]

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean, empty salt plates.

Place the sample-containing salt plates in the sample holder.

Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹). The

instrument software will automatically ratio the sample spectrum against the background

spectrum.

Mass Spectrometry (MS)
Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass

spectrometer, often via a gas chromatography (GC-MS) system for separation from any

impurities.[3]

Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. EI is a hard

ionization technique that causes significant fragmentation, which is useful for structural

elucidation of alkanes.[3][4]
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Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of 3,3-diethyl-4-methylheptane.
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Caption: Spectroscopic analysis workflow.

Conclusion
While experimental spectral data for 3,3-diethyl-4-methylheptane is not readily available in

public databases, this guide provides a robust framework of predicted data and standardized

experimental protocols. Researchers can use this information as a benchmark for the analysis

of this compound and other complex branched alkanes. The combination of NMR, IR, and

Mass Spectrometry provides a powerful toolkit for the unambiguous structural elucidation of

such molecules, which is a critical step in various fields, including drug development and

materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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